Cas no 1257869-85-4 ((2,4,6-trimethylphenyl)carbamoylmethyl 5-methyl-1H-pyrazole-3-carboxylate)

• Product name: (2,4,6-trimethylphenyl)carbamoylmethyl 5-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1257869-85-4
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6595892
• PubChem ID: 45498247

(2,4,6-trimethylphenyl)carbamoylmethyl 5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2,4,6-trimethylphenyl)carbamoylmethyl 5-methyl-1H-pyrazole-3-carboxylate
• VU0606058-1
• [2-oxo-2-(2,4,6-trimethylanilino)ethyl] 5-methyl-1H-pyrazole-3-carboxylate
• [(2,4,6-TRIMETHYLPHENYL)CARBAMOYL]METHYL 5-METHYL-1H-PYRAZOLE-3-CARBOXYLATE
• AKOS024481048
• 1257869-85-4
• F3229-0009
• 2-(mesitylamino)-2-oxoethyl 5-methyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C16H19N3O3/c1-9-5-10(2)15(11(3)6-9)17-14(20)8-22-16(21)13-7-12(4)18-19-13/h5-7H,8H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： CCKVZVLIADRHCU-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)NN=1)=O)CC(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.1Ų

Additional information on (2,4,6-trimethylphenyl)carbamoylmethyl 5-methyl-1H-pyrazole-3-carboxylate

Comprehensive Analysis of (2,4,6-trimethylphenyl)carbamoylmethyl 5-methyl-1H-pyrazole-3-carboxylate (CAS No. 1257869-85-4)

The compound (2,4,6-trimethylphenyl)carbamoylmethyl 5-methyl-1H-pyrazole-3-carboxylate (CAS No. 1257869-85-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the pyrazole core and carbamoylmethyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active compounds, aligning with the growing demand for novel therapeutic agents and crop protection solutions.

In recent years, the search for heterocyclic compounds with multifunctional properties has surged, driven by advancements in drug discovery and sustainable agriculture. The 5-methyl-1H-pyrazole-3-carboxylate segment of this molecule is a key focus, as pyrazole derivatives are known for their anti-inflammatory, antimicrobial, and herbicidal activities. This aligns with trending topics such as precision farming and targeted drug delivery, which dominate discussions in scientific communities and search engine queries.

The 2,4,6-trimethylphenyl group in CAS No. 1257869-85-4 contributes to the compound's steric and electronic properties, influencing its reactivity and binding affinity. This characteristic is critical for designing highly selective enzyme inhibitors, a hot topic in cancer research and metabolic disorder studies. Users frequently search for terms like "pyrazole-based drug design" or "carbamate derivatives in agriculture," reflecting the compound's relevance to these fields.

From a synthetic chemistry perspective, the ester and carbamoyl functionalities in (2,4,6-trimethylphenyl)carbamoylmethyl 5-methyl-1H-pyrazole-3-carboxylate offer versatile sites for further derivatization. This adaptability is highly valued in combinatorial chemistry and high-throughput screening, addressing the need for rapid discovery of bioactive molecules. The compound's CAS registry number (1257869-85-4) ensures precise identification in global chemical databases, a detail often searched by professionals verifying chemical authenticity.

Environmental and regulatory considerations are also paramount. The compound's potential low ecotoxicity and biodegradability make it a candidate for green chemistry initiatives, a trending topic in both academic and industrial circles. Searches for "sustainable agrochemicals" and "eco-friendly synthesis" highlight the demand for compounds like this that balance efficacy with environmental safety.

In summary, (2,4,6-trimethylphenyl)carbamoylmethyl 5-methyl-1H-pyrazole-3-carboxylate (CAS No. 1257869-85-4) represents a convergence of innovation in medicinal chemistry and agrochemical development. Its structural complexity and functional diversity position it as a valuable subject for ongoing research, addressing contemporary challenges in health and agriculture while meeting the scientific community's demand for cutting-edge chemical solutions.